Cas no 80018-23-1 ((6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one)
![(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one structure](https://www.kuujia.com/scimg/cas/80018-23-1x500.png)
80018-23-1 structure
Product name:(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- (6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
- (6E)-6-[(2-bromophenyl)-(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one
- 80018-23-1
- Phenol, 2-((2-bromophenyl)(butylimino)methyl)-4-chloro-
- 2-((2-Bromophenyl)(butylimino)methyl)-4-chlorophenol
- 2-(Butylimino-(2-bromophenyl)methyl)-4-chlorophenol
-
- Inchi: InChI=1S/C17H17BrClNO/c1-2-3-10-20-17(13-6-4-5-7-15(13)18)14-11-12(19)8-9-16(14)21/h4-9,11,21H,2-3,10H2,1H3
- InChI Key: OAJNGLMFCYOFHO-UHFFFAOYSA-N
- SMILES: CCCCN=C(C1=CC=CC=C1Br)C2=C(C=CC(=C2)Cl)O
Computed Properties
- Exact Mass: 365.01820g/mol
- Monoisotopic Mass: 365.01820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.6Ų
- XLogP3: 5.6
(6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one Related Literature
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
Sakandar Rauf,Chris Abell,David Klenerman Chem. Commun., 2006, 1721-1723
-
Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
-
Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
80018-23-1 ((6E)-6-[(2-bromophenyl)(butylamino)methylidene]-4-chlorocyclohexa-2,4-dien-1-one) Related Products
- 2411237-64-2(N-{2-(prop-1-en-2-yl)oxolan-3-ylmethyl}prop-2-enamide)
- 873055-25-5(5-Ethyl-6-nitro-2,3-dihydro-1H-indole)
- 1436156-04-5(N-[2-(4-Methoxyphenoxy)propyl]-1-(2-propyn-1-yl)-4-piperidinecarboxamide)
- 1247416-74-5(2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide)
- 1383968-85-1(tert-Butyl 4-((2-amino-4-bromophenyl)amino)piperidine-1-carboxylate)
- 1338690-83-7(4-Chloro-2-(3-fluorophenyl)pyrazolo1,5-apyrazine)
- 75985-47-6((5-methyl-2-nitrophenyl)methanamine)
- 2229578-75-8(3-(5-bromopyridin-2-yl)-3,3-difluoropropan-1-amine)
- 1178634-82-6(3-Methyl-1-(pyridin-4-yl)butan-1-amine)
- 2408938-44-1(Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
